Cas no 2757082-40-7 ((S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2757082-40-7
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5085612
• PubChem ID: 154726893
• Update Time: 2025-10-29

(S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-4-methoxy-6-methylpyridine
• 2757082-40-7
• BS-47573
• (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole
• (4S)-4-benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• F73934

• Inchi： 1S/C17H18N2O2/c1-12-8-15(20-2)10-16(18-12)17-19-14(11-21-17)9-13-6-4-3-5-7-13/h3-8,10,14H,9,11H2,1-2H3/t14-/m0/s1
• InChI Key： BQYGGFNIXNYFEO-AWEZNQCLSA-N
• SMILES： C1(C2=N[C@@H](CC3=CC=CC=C3)CO2)=NC(C)=CC(OC)=C1

Computed Properties

• Exact Mass: 282.136827821g/mol
• Monoisotopic Mass: 282.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.7Ų

Additional information on (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole

Compound Introduction: (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2757082-40-7)

Compound (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole, identified by its CAS number 2757082-40-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the oxazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a chiral center at the (S)-configuration, which is a critical feature for its pharmacological profile.

The (S)-configuration of the oxazole ring enhances the compound's specificity and efficacy by influencing its binding interactions with biological targets. This chirality is particularly important in drug design, as enantiomers can exhibit markedly different pharmacological effects. The presence of a benzyl group at the 4-position and a 4-methoxy-6-methylpyridin-2-yl substituent at the 2-position further contributes to the compound's unique chemical properties. These substituents not only influence the molecule's solubility and metabolic stability but also play a crucial role in modulating its interaction with biological receptors.

The 4-methoxy-6-methylpyridin-2-yl moiety is particularly noteworthy, as it introduces a pyridine scaffold that is commonly found in biologically active compounds. Pyridine derivatives have been extensively studied for their roles in various pharmacological pathways, including neurological disorders, inflammation, and cancer. The methoxy and methyl groups within this substituent enhance the compound's lipophilicity and electronic properties, which are essential for optimal receptor binding.

Recent research has highlighted the importance of oxazole derivatives in drug development. Oxazoles are known for their ability to act as scaffolds for bioactive molecules due to their versatile reactivity and structural stability. In particular, (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole has been investigated for its potential in inhibiting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its interaction with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

The compound's potential therapeutic applications are further supported by its favorable pharmacokinetic properties. The benzyl group enhances binding affinity by increasing hydrophobic interactions with target proteins, while the oxazole ring contributes to metabolic stability. Additionally, the methoxy group at the pyridine ring improves solubility in both aqueous and lipid environments, facilitating absorption and distribution within the body.

In clinical settings, (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole has shown promise in preclinical models as a lead compound for further development. Its ability to modulate key signaling pathways makes it a candidate for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Researchers have leveraged computational modeling and high-throughput screening to optimize its structure for improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic techniques, including chiral resolution methods and catalytic asymmetric transformations, have been employed to achieve the desired stereoisomer. The process highlights the importance of synthetic chemistry in developing complex pharmaceutical molecules that meet stringent quality standards.

As research progresses, (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole is expected to undergo further modifications to enhance its pharmacological profile. Strategies such as structure-based drug design and fragment-based lead optimization will be employed to refine its target specificity and improve therapeutic outcomes. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating preclinical findings into clinical applications.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding molecular interactions within biological systems and provides insights into the development of novel drug candidates. The integration of computational biology with experimental chemistry has accelerated the discovery process, enabling rapid identification of promising compounds like (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole.

In conclusion, (S)-4-Benzyl-2-(4-methoxy-6-methylpyridin-2-yl)-4,5-dihydrooxazole represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of substituents and stereochemistry positions it as a promising candidate for treating various diseases. As research continues to uncover new therapeutic targets and methodologies, compounds like this will play an increasingly important role in advancing medical science.